(1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether

Description

What is (1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether?

(1-Methylcyclohexanyl)methyl-4-nitrophenyl ether, also known as 1-[(1-methylcyclohexyl)methoxy]-4-nitrobenzene, is a chemical compound with the molecular formula $C_{14}H_{19}NO_3$
. It has a molecular weight of 249.31 g/mol . The compound is characterised as a yellow solid .

Basic Information and Identifiers

Key identifiers and basic information regarding (1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether :

• CAS Number: 85002-76-2

• Molecular Formula: $C_{14}H_{19}NO_3$
  

• Molecular Weight: 249.31

• Synonyms: Includes 1-Methyl-1-cyclohexanemethyl-4-nitrophenyl , (1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether , and 1-[(1-methylcyclohexyl)methoxy]-4-nitrobenzene .

• IUPAC Name: 1-[(1-methylcyclohexyl)methoxy]-4-nitrobenzene

• InChI: InChI=1S/C14H19NO3/c1-14(9-3-2-4-10-14)11-18-13-7-5-12(6-8-13)15(16)17/h5-8H,2-4,9-11H2,1H3

• InChIKey: PUXZSURAFWGSTM-UHFFFAOYSA-N

• SMILES: CC1(CCCCC1)COC2=CC=C(C=C2)N+[O-]

• DSSTox Substance ID: DTXSID90391116

• Wikidata: Q82188358

Synthesis and Use

(1-Methylcyclohexanyl)methyl-4-nitrophenyl ether is used in organic synthesis . It can be synthesized from 1-hydroxymethyl-1-methylcyclohexane and 4-chloronitrobenzene .

Safety and Handling

No specific safety or handling information is available within the search results for (1-Methylcyclohexanyl)methyl-4-nitrophenyl ether. The material safety data sheet (MSDS) is not available . It is recommended to handle this chemical with standard laboratory safety procedures, including wearing protective gloves and eyewear, and ensuring adequate ventilation.

• CAS No.: 85002-76-2
• Product Name: (1-Methylcyclohexanyl)methyl-4-nitrophenyl Ether
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.3 g/mol
• IUPAC Name: 1-[(1-methylcyclohexyl)methoxy]-4-nitrobenzene
• Standard InChI: InChI=1S/C14H19NO3/c1-14(9-3-2-4-10-14)11-18-13-7-5-12(6-8-13)15(16)17/h5-8H,2-4,9-11H2,1H3
• Standard InChIKey: PUXZSURAFWGSTM-UHFFFAOYSA-N
• SMILES: CC1(CCCCC1)COC2=CC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: CC1(CCCCC1)COC2=CC=C(C=C2)[N+](=O)[O-]
• Synonyms: 1-Methyl-1-cyclohexanemethyl-4-nitrophenyl
• PubChem Compound: 3290950
• Last Modified: Jul 17 2023